Cas no 86541-74-4 (Benazepril hydrochloride)

• Product Name: Benazepril hydrochloride
• CAS No: 86541-74-4
• MF: C₂₄H₂₉ClN₂O₅
• MW: 460.950465917587
• MDL: MFCD00895734
• CID: 60997
• PubChem ID: 125307624
• Update Time: 2025-12-01

Benazepril hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benazepril HCL
• benazepril hydrochloride
• 2-[(3S)-3-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid,hydrochloride
• CGS14824A
• CGS-14824A
• (3S)-3-[(1S)-1-Ethoxycarbonyl-3-phenylpropyl]amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid Hydrochloride
• {(3S)-3-[(1S)-1-Ethoxycarbonyl-3-phenylpropylamino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepin-1-yl}acetic acid hydrochloride
• Lotensin
• Cibacene
• Cibacen
• Briem
• Zinadril
• Tensanil
• Labopol
• Cibace
• Cibacen CHF
• Benazepril (hydrochloride)
• CGS 14824A HCl
• CGS 14824A
• N1SN99T69T
• DSSTox_CID_25922
• DSSTox_RID_81225
• DSSTox_GSID_45922
• (3S)-3-(((1S)-1-Carboxy-3-phenylpropyl)amino)-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid, 3-ethyl ester, monohydrochloride
• C24H29ClN2O5
• 2-((S)-3-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-2-oxo-2,3,4,5-
• Benazeprilhydrochloride
• 1H-1-Benzazepine-1-acetic acid, 3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, monohydrochloride, (3S)- (9CI)
• 1H-1-Benzazepine-1-acetic acid, 3-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, monohydrochloride, [S-(R*,R*)]- (ZCI)
• Lotension
• NC00211
• C07701
• (3S)-3-[[(1S)-1-Carboxy-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid, 3-ethyl ester, monohydrochloride
• BENAZEPRIL HYDROCHLORIDE COMPONENT OF FORTEKOR PLUS
• BENAZEPRIL HYDROCHLORIDE [USP MONOGRAPH]
• 1H-1-Benzazepine-1-acetic acid, 2,3,4,5-tetrahydro-3-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-2-oxo-, monohydrochloride, (S-(R*,R*))-
• BENAZEPRIL HYDROCHLORIDE (USP-RS)
• DTXCID7025922
• BENAZEPRIL HYDROCHLORIDE [HSDB]
• BENAZEPRIL HYDROCHLORIDE [ORANGE BOOK]
• AKOS015888536
• MFCD00895734
• BENAZEPRIL HYDROCHLORIDE [EP IMPURITY]
• (3S)-3-(((1S)-1-Ethoxycarbonyl-3-phenylpropyl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetic acid monohydrochloride
• Lotensin (TN)
• 2-[(3S)-3-[[(1S)-1-ethoxycarbonyl-3-phenyl-propyl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid hydrochloride;Benazepril hydrochloride
• Benazepril hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• Benazepril hydrochloride [USAN:USP:JAN]
• BENAZEPRIL HYDROCHLORIDE (USP MONOGRAPH)
• B3611
• NCGC00095132-01
• BENAZEPRIL HYDROCHLORIDE COMPONENT CARDALIS
• Benazepril hydrochloride (USAN:USP:JAN)
• EN300-6490178
• LOTENSIN HCT COMPONENT BENAZEPRIL HYDROCHLORIDE
• BENAZEPRIL HYDROCHLORIDE COMPONENT OF LOTENSIN HCT
• LOTREL COMPONENT BENAZEPRIL HYDROCHLORIDE
• SCHEMBL42194
• NS00134268
• 866541-74-4
• CCG-39520
• CGS-14824A HCL
• FORTEKOR PLUS COMPONENT BENAZEPRIL HYDROCHLORIDE
• Q27105927
• BENAZEPRIL HYDROCHLORIDE (USP IMPURITY)
• NSC-758920
• MLS001333172
• Benazepril hydrochloride, VETRANAL(TM), analytical standard
• TWT-8154
• NCGC00165740-05
• A12900
• BCPP000350
• BENAZEPRIL HYDROCHLORIDE [MART.]
• Benazepril hydrochloride- Bio-X
• 2-[(3S)-3-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid;hydrochloride
• CHEBI:3012
• A841712
• SR-01000762893
• CS-1796
• BENAZEPRIL HYDROCHLORIDE [USP-RS]
• BENAZEPRIL HYDROCHLORIDE (MART.)
• KS-1397
• Benazepril Hydrochloride,(S)
• ((3S)-3-(((2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid hydrochloride
• UNII-N1SN99T69T
• CARDALIS COMPONENT BENAZEPRIL HYDROCHLORIDE
• BENAZEPRIL HYDROCHLORIDE [MI]
• BENAZEPRIL HYDROCHLORIDE [JAN]
• MLS001076668
• BENAZEPRIL HYDROCHLORIDE [USP IMPURITY]
• CAS-86541-74-4
• 2-((S)-3-(((S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid hydrochloride
• 1H-1-Benzazepine-1-acetic acid, 3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, monohydrochloride, (3S)-
• Pharmakon1600-01505200
• Benazepril hydrochloride, European Pharmacopoeia (EP) Reference Standard
• SW197591-3
• NSC 758920
• BENAZEPRIL HYDROCHLORIDE (EP IMPURITY)
• Tox21_111441
• Z2235801846
• BENAZEPRIL HYDROCHLORIDE [EMA EPAR VETERINARY]
• 88372-38-7
• MLS001333171
• s1284
• HMS1922L07
• SMR000469199
• BCP9000387
• Tox21_111441_1
• DTXSID9045922
• BB164237
• (3S)-3-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid hydrochloride
• SR-01000762893-3
• Benazepril hydrochloride, United States Pharmacopeia (USP) Reference Standard
• HY-B0093A
• SPECTRUM1505200
• 2-((S)-3-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid hydrochloride
• [(3S)-3-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]acetic acid hydrochloride
• benazepril monohydrochloride
• Benazepril hydrochloride (JAN/USP)
• Benazepril for system suitability, European Pharmacopoeia (EP) Reference Standard
• Benazepril hydrochloride, >=98% (HPLC), solid
• 86541-74-4 (HCl)
• BENAZEPRIL HYDROCHLORIDE COMPONENT OF LOTREL
• BENAZEPRIL HYDROCHLORIDE [WHO-DD]
• NSC758920
• CHEMBL1694
• BENAZEPRIL HYDROCHLORIDE (EMA EPAR VETERINARY)
• 86541-74-4
• 1H-1-Benzazepine-1-acetic acid, 3-((1-(ethoxycarbonyl)-3-phenylpropyl)amino)-2,3,4,5-tetrahydro-2-oxo-, monohydrochloride, (S-(R*,R*))-
• MLS001401429
• 1H-1-Benzazepine-1-acetic acid, 3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, hydrochloride (1:1), (3S)-
• BENAZEPRIL HYDROCHLORIDE [USAN]
• 2-[(3S)-3-{[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino}-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]acetic acid hydrochloride
• D00620
• 1H-1-Benzazepine-1-acetic acid, 3-[[1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, monohydrochloride, [S-(R*,R*)]-
• Benazepril for system suitability
• Benazepril hydrochloride

• MDL： MFCD00895734
• Inchi： 1S/C24H28N2O5.ClH/c1-2-31-24(30)20(14-12-17-8-4-3-5-9-17)25-19-15-13-18-10-6-7-11-21(18)26(23(19)29)16-22(27)28;/h3-11,19-20,25H,2,12-16H2,1H3,(H,27,28);1H/t19-,20-;/m0./s1
• InChI Key： VPSRQEHTHIMDQM-FKLPMGAJSA-N
• SMILES： C(N1C(=O)[C@@H](N[C@H](C(=O)OCC)CCC2C=CC=CC=2)CCC2C=CC=CC1=2)C(=O)O.Cl

Computed Properties

• Exact Mass: 460.17600
• Monoisotopic Mass: 460.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: Powder
• Melting Point: 183°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: ~34 mg/mL, soluble
• PSA: 95.94000
• LogP: 3.83100
• Solubility: Dimethyl sulfoxide: ~34 mg/ml
• Merck: 1031
• Specific Rotation: -137° (C=1,EtOH)
• Vapor Pressure: No data available

Benazepril hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：CX7065000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Benazepril hydrochloride

Benazepril hydrochloride (CAS No. 86541-74-4): A Comprehensive Overview

Benazepril hydrochloride, identified by its Chemical Abstracts Service (CAS) number 86541-74-4, is a widely recognized pharmaceutical compound belonging to the class of angiotensin-converting enzyme (ACE) inhibitors. This compound has garnered significant attention in the field of cardiovascular medicine due to its potent pharmacological effects and extensive clinical applications. The primary mechanism of action of Benazepril hydrochloride involves the inhibition of ACE, which plays a crucial role in the renin-angiotensin-aldosterone system (RAAS). By blocking the conversion of angiotensin I to angiotensin II, it effectively lowers blood pressure and reduces the workload on the heart, making it a cornerstone in the management of hypertension and heart failure.

The pharmacological profile of Benazepril hydrochloride has been extensively studied and validated through numerous clinical trials. Its efficacy in lowering blood pressure has been demonstrated across diverse patient populations, including those with essential hypertension, chronic heart failure, and post-myocardial infarction conditions. Recent advancements in pharmacogenomics have highlighted the importance of individualized dosing strategies to optimize therapeutic outcomes. Studies indicate that genetic variations in genes encoding for ACE and other components of the RAAS system can influence the response to Benazepril hydrochloride, suggesting a potential role for personalized medicine in its clinical application.

In addition to its primary cardiovascular benefits, emerging research has explored the potential therapeutic applications of Benazepril hydrochloride in other medical conditions. For instance, preliminary studies have suggested that it may have protective effects against kidney damage in patients with diabetic nephropathy. The ability of Benazepril hydrochloride to reduce proteinuria and slow down the progression of renal dysfunction has opened new avenues for its use in nephrology. Furthermore, its anti-inflammatory properties have been investigated in models of chronic inflammation, hinting at potential roles beyond its traditional indications.

The synthesis and chemical properties of Benazepril hydrochloride are also subjects of considerable interest. The compound is structurally characterized by a tripeptide moiety, which contributes to its stability and bioavailability. Advanced synthetic methodologies have been developed to improve the yield and purity of Benazepril hydrochloride, ensuring consistent quality for pharmaceutical manufacturing. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely employed to quantify Benazepril hydrochloride in raw materials and finished products, adhering to stringent regulatory standards.

The safety profile of Benazepril hydrochloride has been thoroughly evaluated through comprehensive preclinical and clinical studies. Common adverse effects include cough, hypotension, and hyperkalemia, which are generally manageable with appropriate monitoring and dose adjustments. Rare but serious side effects, such as angioedema, necessitate immediate discontinuation and medical intervention. Ongoing research efforts are focused on identifying strategies to mitigate these adverse effects while maintaining therapeutic efficacy.

The role of Benazepril hydrochloride in combination therapy has also been a focal point of research. Studies have demonstrated that co-administration of ACE inhibitors with other antihypertensive agents, such as diuretics or beta-blockers, can enhance therapeutic benefits while minimizing side effects. This approach has been particularly effective in managing resistant hypertension and improving overall cardiovascular outcomes. The development of fixed-dose combinations containing Benazepril hydrochloride has further simplified treatment regimens for patients with multiple comorbidities.

Emerging evidence suggests that Benazepril hydrochloride may have additional cardiovascular benefits beyond blood pressure reduction. For example, studies have indicated that it may improve endothelial function and reduce oxidative stress, contributing to cardiovascular protection. These findings have prompted investigations into its potential role in preventing atherosclerosis and reducing the risk of cardiovascular events in high-risk patients.

The future directions for research on Benazepril hydrochloride include exploring novel mechanisms of action and expanding its therapeutic applications. Investigating its interactions with other biological pathways may uncover new insights into its pharmacological effects. Additionally, studies focusing on long-term outcomes will provide further evidence supporting its use in various cardiovascular conditions.